rac-(3R,4R)-N3-(2-methylpyrimidin-4-yl)oxane-3,4-diamine dihydrochloride, cis
Overview
Description
Rac-(3R,4R)-N3-(2-methylpyrimidin-4-yl)oxane-3,4-diamine dihydrochloride, cis, also known as Racemic N3-MPOX-DHC, is a chiral diamine compound that has been used in various scientific research applications. The compound is composed of two enantiomers, 3R,4R-N3-MPOX-DHC and 3S,4S-N3-MPOX-DHC, which are mirror images of each other and have different properties. The compound has been used in a variety of research fields, including drug design, material science, and biochemistry.
Scientific Research Applications
Rac-(3R,4R)-N3-(2-methylpyrimidin-4-yl)oxane-3,4-diamine dihydrochloride, cis is used in a variety of scientific research applications. It has been used in drug design studies to create chiral compounds with desired properties. It has also been used in material science studies to create new materials with desired properties. In biochemistry, the compound has been used to study the effects of chirality on biological systems. Additionally, it has been used in studies of enzyme-catalyzed reactions, as well as in studies of the interaction of small molecules with proteins.
Mechanism of Action
The mechanism of action of Rac-(3R,4R)-N3-(2-methylpyrimidin-4-yl)oxane-3,4-diamine dihydrochloride, cis is not fully understood. However, it is believed that the compound binds to certain proteins, such as enzymes, and alters their activity. It is thought that the binding of the compound to the protein alters the shape of the protein, which in turn affects its activity. Additionally, the compound may interact with other molecules, such as small molecules, and affect their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of Rac-(3R,4R)-N3-(2-methylpyrimidin-4-yl)oxane-3,4-diamine dihydrochloride, cis are not fully understood. However, the compound has been shown to affect the activity of certain proteins, such as enzymes and small molecules. Additionally, the compound has been shown to affect the activity of certain hormones and neurotransmitters. The compound has also been shown to affect the activity of certain receptors, such as G-protein coupled receptors.
Advantages and Limitations for Lab Experiments
The main advantage of using Rac-(3R,4R)-N3-(2-methylpyrimidin-4-yl)oxane-3,4-diamine dihydrochloride, cis in lab experiments is that it is a chiral compound, which means that it can be used to study the effects of chirality on biological systems. Additionally, the compound is relatively easy to synthesize and is relatively stable in a variety of solvents. The main limitation of the compound is that it is a racemic mixture, which means that the effects of the two enantiomers are not easily distinguishable.
Future Directions
There are a variety of potential future directions for Rac-(3R,4R)-N3-(2-methylpyrimidin-4-yl)oxane-3,4-diamine dihydrochloride, cis. For example, further research could be conducted to better understand the mechanism of action of the compound. Additionally, further research could be conducted to better understand the biochemical and physiological effects of the compound. Additionally, further research could be conducted to better understand the effects of the compound on various proteins, such as enzymes and small molecules. Furthermore, further research could be conducted to develop methods for separating the two enantiomers of the compound, which would allow for more precise studies of the effects of the two enantiomers. Finally, further research could be conducted to develop new applications for the compound, such as drug design and material science applications.
Synthesis Methods
Rac-(3R,4R)-N3-(2-methylpyrimidin-4-yl)oxane-3,4-diamine dihydrochloride, cis can be synthesized by reacting N-methylpyrimidin-4-yl)oxane-3,4-diamine with an alkyl halide in the presence of a base. The reaction yields a racemic mixture of the two enantiomers, 3R,4R-N3-MPOX-DHC and 3S,4S-N3-MPOX-DHC. The reaction can be conducted in a variety of solvents, such as toluene, dichloromethane, and methanol. The reaction is typically conducted at room temperature, although it can be conducted at higher temperatures for faster reaction times.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-N3-(2-methylpyrimidin-4-yl)oxane-3,4-diamine dihydrochloride, cis involves the reaction of 2-methylpyrimidine-4-carboxaldehyde with (R,R)-trans-1,2-diaminocyclohexane in the presence of a reducing agent to form the corresponding cis-diamine. The resulting diamine is then reacted with oxalyl chloride to form the corresponding diacid chloride, which is subsequently reacted with oxane to form the target compound.", "Starting Materials": [ "2-methylpyrimidine-4-carboxaldehyde", "(R,R)-trans-1,2-diaminocyclohexane", "Reducing agent", "Oxalyl chloride", "Oxane" ], "Reaction": [ "Step 1: Reaction of 2-methylpyrimidine-4-carboxaldehyde with (R,R)-trans-1,2-diaminocyclohexane in the presence of a reducing agent to form the corresponding cis-diamine.", "Step 2: Reaction of the resulting diamine with oxalyl chloride to form the corresponding diacid chloride.", "Step 3: Reaction of the diacid chloride with oxane to form rac-(3R,4R)-N3-(2-methylpyrimidin-4-yl)oxane-3,4-diamine dihydrochloride, cis." ] } | |
CAS RN |
2174008-25-2 |
Product Name |
rac-(3R,4R)-N3-(2-methylpyrimidin-4-yl)oxane-3,4-diamine dihydrochloride, cis |
Molecular Formula |
C10H18Cl2N4O |
Molecular Weight |
281.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
